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Compound of Interest

Compound Name: JZP-430

Cat. No.: B15578863 Get Quote

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction
JZP-430 is a potent, highly selective, and irreversible inhibitor of α/β-hydrolase domain 6

(ABHD6), with an IC50 of 44 nM for the human enzyme.[1][2][3] Given its potency, the accurate

and reproducible preparation of stock solutions is critical for ensuring reliable experimental

outcomes. Improper handling, such as using incorrect solvents or storage conditions, can lead

to precipitation, degradation, or inaccurate concentration, thereby affecting the validity of

research data. This document provides detailed protocols for the preparation and storage of

JZP-430 stock solutions for both in vitro and in vivo applications.

Compound Information
A summary of the key physical and chemical properties of JZP-430 is provided in the table

below. This information is essential for calculating the required mass for stock solution

preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15578863?utm_src=pdf-interest
https://www.benchchem.com/product/b15578863?utm_src=pdf-body
https://www.medchemexpress.com/jzp-430.html
https://www.caymanchem.com/product/35383/jzp-430
https://www.targetmol.cn/compound/jzp-430
https://www.benchchem.com/product/b15578863?utm_src=pdf-body
https://www.benchchem.com/product/b15578863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₆H₂₆N₄O₃S[1][2]

Molecular Weight 354.47 g/mol [1]

CAS Number 1672691-74-5[1][2]

Appearance White to light yellow solid[1]

Purity ≥98%[2]

Solubility Data
The solubility of JZP-430 varies significantly across different solvent systems. The choice of

solvent will depend on the specific experimental requirements, particularly whether the

application is in vitro or in vivo. It is crucial to use high-purity, anhydrous solvents to achieve

optimal dissolution.

Solvent Solubility Notes

DMSO 100 mg/mL (282.11 mM)[1]

Requires sonication. Use

newly opened, anhydrous

DMSO as it is hygroscopic.[1]

DMF 30 mg/mL[2]

Ethanol 10 mg/mL[2]

10% DMSO in 90% Corn Oil ≥ 2.5 mg/mL (7.05 mM)[1]
Forms a clear solution suitable

for in vivo use.[1]

10% DMSO in 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.05 mM)[1]

Forms a clear solution suitable

for in vivo use.[1]

PBS (pH 7.2) Insoluble[2]
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Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use (100 mM in DMSO)
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is suitable for subsequent dilution in aqueous buffers or cell culture media for in vitro assays.

Materials:

JZP-430 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettors and sterile tips

Vortex mixer

Ultrasonic water bath

Methodology:

Equilibrate Compound: Allow the vial of JZP-430 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh Compound: Accurately weigh the desired amount of JZP-430 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

35.45 mg of JZP-430.

Add Solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the tube. For 35.45 mg of JZP-430, add 1 mL of DMSO.

Dissolve Compound: Tightly cap the tube and vortex thoroughly.

Sonication: To ensure complete dissolution, place the tube in an ultrasonic water bath for 10-

15 minutes.[1] Visually inspect the solution to confirm that no particulates are present. If
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precipitation occurs, gentle heating may also be applied.[1]

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile,

tightly sealed vials to minimize freeze-thaw cycles. Label each aliquot clearly with the

compound name, concentration, date, and solvent.

Storage: Store the aliquots as recommended in Section 5.0.

Protocol 2: Preparation of Stock Solution for In Vivo Use
(2.5 mg/mL in Corn Oil Vehicle)
This protocol is adapted for preparing JZP-430 for administration in animal models, using a

corn oil-based vehicle.

Materials:

JZP-430 powder

Anhydrous, high-purity DMSO

Sterile Corn Oil

Calibrated analytical balance

Sterile conical tubes or vials

Pipettors and sterile tips

Vortex mixer

Methodology:

Weigh Compound: Accurately weigh the required amount of JZP-430. For example, to

prepare 1 mL of a 2.5 mg/mL solution, weigh 2.5 mg of JZP-430.

Initial Dissolution: Add 100 µL (10% of the final volume) of anhydrous DMSO to the JZP-430
powder. Vortex until the solid is completely dissolved.
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Add Co-solvent: Gradually add 900 µL (90% of the final volume) of sterile corn oil to the

DMSO solution while continuously vortexing to ensure the formation of a homogenous, clear

solution.[1]

Final Mixing: Vortex the final solution for an additional 1-2 minutes to ensure uniformity.

Storage: This preparation should ideally be made fresh before each use. If short-term

storage is necessary, store at 4°C for no longer than 24 hours, protected from light. Before

use, allow the solution to return to room temperature and vortex to ensure homogeneity.

Storage and Stability Recommendations
Proper storage is essential to maintain the integrity and activity of JZP-430. Below are the

recommended storage conditions for the compound in both solid and solvent forms.

Form
Storage
Temperature

Storage Period Notes

Solid Powder -20°C 3 years

Store in a desiccator

to protect from

moisture.

4°C 2 years
For shorter-term

storage.

In Solvent (e.g.,

DMSO)
-80°C 6 months[1]

Recommended for

long-term storage of

stock solutions. Use

within 6 months.[1]

-20°C 1 month[1]

Suitable for short-term

storage. Use within 1

month.[1]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the preparation and storage of JZP-
430 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/jzp-430.html
https://www.benchchem.com/product/b15578863?utm_src=pdf-body
https://www.medchemexpress.com/jzp-430.html
https://www.medchemexpress.com/jzp-430.html
https://www.medchemexpress.com/jzp-430.html
https://www.medchemexpress.com/jzp-430.html
https://www.benchchem.com/product/b15578863?utm_src=pdf-body
https://www.benchchem.com/product/b15578863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Storage & Use Phase

Receive JZP-430
(Solid Powder)

Equilibrate to
Room Temperature

Weigh Powder

Select Solvent
(e.g., DMSO, Corn Oil)

Add Solvent &
Dissolve

Sonication / Heating
(If required)

Check for
Precipitation

Aliquot into
Single-Use Vials

Store at Recommended
Temperature (-80°C / -20°C)

Use in Experiment

Click to download full resolution via product page

Workflow for JZP-430 Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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